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Compound of Interest

Compound Name: Tetraethylammonium acetate

Cat. No.: B072576 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tetraethylammonium acetate, including detailed operational and

disposal plans to foster a culture of safety and precision in your critical work.

Chemical Profile and Hazards

Tetraethylammonium acetate is classified as a flammable solid that can cause skin and eye

irritation.[1][2] Understanding its physical and chemical properties is the first step toward safe

handling.

Property Information Source

Chemical Formula C10H23NO2 PubChem

Molecular Weight 189.30 g/mol PubChem

Appearance White crystalline solid Haz-Map

Solubility Soluble in water Fisher Scientific

Flash Point 60 °C (140 °F) - closed cup Sigma-Aldrich

Hazard Identification and Classification
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Hazard Category GHS Classification

Flammable solids Category 2 H228: Flammable solid

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Source: Fisher Scientific Safety Data Sheet

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling Tetraethylammonium acetate to

minimize exposure and ensure personal safety.

1. Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][3]

A face shield may be necessary for splash protection during bulk handling or solution

preparation.

2. Skin Protection:

Wear appropriate protective gloves and clothing to prevent skin exposure.[1][3]

Standard disposable nitrile gloves are typically sufficient for incidental contact. For prolonged

or direct contact, consult the glove manufacturer's selection guide for appropriate material

and thickness.

A lab coat or chemical-resistant apron should be worn to protect street clothing.

3. Respiratory Protection:

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[1]
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize the need for

respiratory protection.[3]

Step-by-Step Handling and a Disposal Plan
Adherence to a strict operational workflow is critical for the safe handling and disposal of

Tetraethylammonium acetate.

Operational Plan

Preparation and Engineering Controls:

Work in a well-ventilated area. A certified chemical fume hood is the preferred engineering

control.

Ensure that an eyewash station and safety shower are readily accessible.[1]

Remove all sources of ignition, as Tetraethylammonium acetate is a flammable solid.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Ground/bond container and receiving equipment to prevent static discharge.[1]

Handling the Chemical:

Don the appropriate PPE as outlined above.

Avoid generating dust.[3] If weighing the solid, do so carefully in a fume hood or on a

balance with a draft shield.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][3]
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Store in a designated flammables area.[1] Keep away from heat, sparks, and open flames.

[1]

Spill Management

Minor Spills:

Evacuate non-essential personnel.

Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[1]

Clean the spill area with a suitable solvent (e.g., water) and absorb the residue.

Major Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety (EHS) department.

Disposal Plan

Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[1]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Container Disposal: Do not reuse empty containers. Contaminated packaging can be triply

rinsed and offered for recycling or reconditioning, or punctured and disposed of in a sanitary

landfill.[4]

Workflow for Safe Handling of Tetraethylammonium
Acetate
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Caption: Logical workflow for the safe handling of Tetraethylammonium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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